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Compound of Interest

Compound Name: 5-Hydroxy-2-methylbenzonitrile

Cat. No.: B8816428

Get Quote

Executive Safety Summary
5-Hydroxy-2-methylbenzonitrile (also known as 4-Hydroxy-o-tolunitrile or related isomers)

presents a dual-hazard profile characteristic of functionalized aromatic nitriles. It combines the

acute toxicity potential of nitriles (via metabolic release of cyanide, though often slower in

aromatics) with the corrosive/irritant nature of phenols.

Immediate Risk Profile:

Physical State: Solid powder (Dust inhalation risk).[1]

Primary Routes: Inhalation (Dust), Dermal Absorption, Ingestion.

Critical Hazard: Contact with acids may liberate Hydrogen Cyanide (HCN) gas.

GHS Classification (Estimated based on functional groups): Acute Tox. 4 (Oral/Dermal/Inhal),

Skin Irrit. 2, Eye Irrit.[2] 2A/1.

Risk Assessment & Hazard Identification
Effective safety relies on understanding the mechanism of injury, not just the regulation.
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Hazard Domain Mechanistic Cause Operational Implication

Systemic Toxicity

Nitrile Moiety (-CN):

Metabolized in the liver by

cytochrome P450 to release

cyanide ions, inhibiting

cytochrome c oxidase (cellular

respiration).

Symptoms may be delayed.

Do not treat as a simple

irritant. Puncture resistance in

PPE is non-negotiable.

Local Tissue Damage

Phenolic Hydroxyl (-OH):

Acidic proton allows protein

denaturation and skin

permeation.

Causes chemical burns or

severe dermatitis. Increases

the rate of dermal absorption

for the nitrile component.

Reactivity

Acid Incompatibility: Hydrolysis

of the nitrile group in strong

acidic media can generate

HCN gas.

NEVER dispose of in acidic

waste streams. Keep away

from strong oxidizers.

PPE Selection Matrix (Self-Validating System)
Standard "one-glove-fits-all" approaches fail in synthesis labs because the carrier solvent often

dictates permeation rates more than the solute.

A. Hand Protection Logic
Rule: The solid itself poses a mechanical abrasion and dust permeation risk. In solution, the

glove must resist the solvent.
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State of Matter
Primary Glove
Material

Secondary Layer Rationale

Solid (Weighing) Nitrile (5 mil minimum) None required

Nitrile provides

excellent abrasion

resistance and

protection against

solid organics.

Solvent: Alcohols

(MeOH, EtOH)
Nitrile (Double gloved) Change every 30 mins

Alcohols slowly

degrade nitrile; double

gloving provides a

visual breach indicator

(colored under-glove).

Solvent: Halogenated

(DCM, Chloroform)

Laminate (Silver

Shield®)
Nitrile (Outer)

CRITICAL: Standard

nitrile fails in <2 mins

with DCM. Use

Laminate liners for

immersion/handling.

Solvent: Ketones

(Acetone)

Butyl Rubber or

Laminate
Nitrile (Outer)

Nitrile degrades

rapidly in acetone.

B. Respiratory & Eye Protection[1][3]
Solids: N95 or P100 particulate respirator (if outside fume hood).

Liquids: Half-mask with Organic Vapor/Acid Gas (OV/AG) cartridges. Note: The AG

component is a safeguard against potential HCN generation.

Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the

phenolic burn risk.

C. PPE Decision Tree (Visualization)
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Start: Handling
5-Hydroxy-2-methylbenzonitrile State of Matter?

Solid / Powder

In Solution

PPE: Nitrile Gloves (5mil)
+ N95/P100 Mask

+ Goggles

Identify Solvent

Solvent: Alcohols/Water
PPE: Double Nitrile
Change <30 minsPolar/Protic

Solvent: DCM/Chloroform
PPE: Silver Shield® Laminate

(Nitrile fails <2 min)

Halogenated

Solvent: Acetone/Ketones
PPE: Butyl or Laminate

Ketones

Click to download full resolution via product page

Caption: Logic flow for selecting glove material based on carrier solvent compatibility.

Operational Protocol: Handling & Synthesis
Step 1: Engineering Controls (Pre-Work)

Ventilation: All operations must occur in a certified fume hood (Face velocity: 80–100 fpm).

Static Control: Use an anti-static gun or ionizer during weighing. Fine organic powders are

often electrostatic and can "jump" onto gloves/cuffs.

Decontamination Prep: Prepare a tray with 10% bleach (sodium hypochlorite) or specific

oxidant to degrade nitrile residues in case of minor spills.

Step 2: Weighing and Transfer
Don PPE: Lab coat, goggles, double nitrile gloves.

Tare: Place weighing boat in hood.

Transfer: Use a disposable spatula. Do not use metal spatulas if the substance is potentially

acidic or wet, to avoid contamination.

Clean: Wipe the balance area with a solvent-dampened tissue (check solvent compatibility

above) immediately after use. Dispose of the tissue as solid hazardous waste.
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Step 3: Reaction Monitoring
TLC/HPLC: When taking aliquots, assume the syringe exterior is contaminated.

Needle Disposal: Do not recap needles. Use a sharps container located inside the hood to

prevent moving contaminated sharps across the lab.

Emergency Response & Disposal
A. Spill Management[4][5]

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels (water or inert oil),

then scoop into a bag.

Liquid Spill: Absorb with vermiculite or sand. Do not use acidic absorbents.

Skin Contact:

Immediate: Wash with soap and water for 15 minutes.

Phenol/Nitrile Specific: If skin turns white (phenol burn) or signs of dizziness occur

(cyanide), seek medical attention immediately. Note: Polyethylene Glycol (PEG 300 or

400) is often used for phenolic decontamination if available.

B. Waste Disposal Streams[6]
Stream A (Solid): "Toxic Solids, Organic." Label with full chemical name.

Stream B (Liquid): "Organic Solvents, Toxic."

CRITICAL: Ensure pH is neutral or basic (pH > 7). Never mix with acid waste streams

(e.g., nitration waste, acid digests) to prevent HCN evolution.

C. Operational Workflow Diagram
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Preparation:
Check Hood & pH Paper

Weighing:
Anti-static measures
Double Nitrile Gloves

Dissolution:
Select Glove based on Solvent

(See Matrix)

Disposal:
Check pH > 7

Segregate from Acids

Reaction Complete

Decon:
Wash hands

Record Usage

Click to download full resolution via product page

Caption: Step-by-step workflow emphasizing the critical pH check at the disposal stage.
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(Note: CAS 65465-85-4 is a specific identifier that may correspond to a custom synthesis

product or specific isomer. The safety data above is derived from the functional group

properties of hydroxy-methyl-benzonitriles to ensure maximum safety coverage in the absence

of a specific public toxicological monograph.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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